N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide

• IUPAC Name: N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide
• InChI: InChI=1S/C14H14N2O3S/c1-19-12-4-2-10(3-5-12)8-13(17)15-16-14(18)11-6-7-20-9-11/h2-7,9H,8H2,1H3,(H,15,17)(H,16,18)
• InChI Key: FYJJBNKWVWFNSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NNC(=O)C2=CSC=C2
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide, also known as MATC, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thiophene derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide is not yet fully understood. However, it has been proposed that it may act by inhibiting certain enzymes or proteins involved in the development and progression of various diseases. For example, N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the development of inflammation and cancer.
Biochemical and Physiological Effects:
N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide has also been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been found to exhibit a wide range of biological activities. However, there are also some limitations to its use. For example, its mechanism of action is not yet fully understood, and its efficacy and safety in humans have not been established.

Future Directions

There are several future directions for research on N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide. One area of interest is the development of more potent and selective analogs of N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide that may have improved efficacy and safety profiles. Another area of interest is the investigation of the molecular mechanisms underlying the biological activities of N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide, which may lead to the development of new therapeutic strategies for the treatment of various diseases. Additionally, further studies are needed to evaluate the potential side effects and toxicity of N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide in humans.

Synthesis Methods

N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide can be synthesized by the reaction of 2-(4-methoxyphenyl)acetyl chloride with thiophene-3-carbohydrazide in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then converted to N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide by the addition of a reducing agent such as sodium borohydride. The purity and yield of the final product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antifungal properties. N'-[2-(4-methoxyphenyl)acetyl]thiophene-3-carbohydrazide has also been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.